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Compound of Interest

Compound Name: 13-Hydroxylupanine

Cat. No.: B15604470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-Hydroxylupanine is a quinolizidine alkaloid naturally found in various species of the

Lupinus (lupin) genus. As a member of the lupin alkaloid family, it has garnered interest in

pharmaceutical research for its potential biological activities. This document provides a detailed

overview of the current understanding of 13-hydroxylupanine's applications, supported by

available data, experimental protocols, and visualizations of relevant biological pathways and

workflows. While research into its specific effects is ongoing, preliminary studies and the

broader activities of related alkaloids suggest potential in the areas of antifungal, anti-

inflammatory, and antiviral research.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of 13-hydroxylupanine is essential

for its application in pharmaceutical research.
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Property Value Reference

Molecular Formula C₁₅H₂₄N₂O₂ [1]

Molecular Weight 264.36 g/mol [1]

CAS Number 15358-48-2

Appearance Solid

Solubility Soluble in methanol, DMSO -

Storage -20°C

Antifungal Applications
Recent studies have highlighted the potential of 13-hydroxylupanine as an antifungal agent,

particularly against phytopathogenic fungi.

Quantitative Data: Antifungal Activity
The antifungal activity of 13-hydroxylupanine has been quantified against Fusarium

oxysporum, a common plant pathogen.

Compound
Target
Organism

Assay Type Endpoint Value Reference

13α-

Hydroxylupan

ine

Fusarium

oxysporum

Mycelial

Growth

Inhibition

IC₅₀
33.5–98.5

µg/mL
[2]

Experimental Protocol: Antifungal Susceptibility Testing
(Mycelial Growth Inhibition)
This protocol is adapted from standard methods for assessing the antifungal activity of

compounds against filamentous fungi like Fusarium oxysporum.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 13-
hydroxylupanine against the mycelial growth of Fusarium oxysporum.
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Materials:

13-Hydroxylupanine

Fusarium oxysporum culture

Potato Dextrose Agar (PDA) or other suitable fungal growth medium

Dimethyl sulfoxide (DMSO) for stock solution preparation

Sterile petri dishes

Sterile cork borer or biopsy punch

Incubator

Calipers or ruler

Procedure:

Stock Solution Preparation: Prepare a stock solution of 13-hydroxylupanine in DMSO at a

high concentration (e.g., 10 mg/mL).

Media Preparation: Prepare PDA medium and autoclave. Allow it to cool to approximately

45-50°C.

Incorporation of Test Compound: Add appropriate volumes of the 13-hydroxylupanine stock

solution to the molten PDA to achieve a range of final concentrations (e.g., 10, 25, 50, 100,

200 µg/mL). Also, prepare a control plate with an equivalent amount of DMSO without the

compound.

Plating: Pour the supplemented PDA into sterile petri dishes and allow them to solidify.

Inoculation: From a fresh, actively growing culture of Fusarium oxysporum, take a mycelial

plug using a sterile cork borer (e.g., 5 mm diameter).

Incubation: Place the mycelial plug at the center of each PDA plate (both control and test

plates). Incubate the plates at an optimal temperature for fungal growth (e.g., 25-28°C) for a
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specified period (e.g., 5-7 days), or until the mycelial growth in the control plate has reached

a significant diameter.

Data Collection: Measure the diameter of the fungal colony in two perpendicular directions

for each plate.

Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition for each

concentration using the following formula: % Inhibition = [(DC - DT) / DC] x 100 Where DC is

the average diameter of the fungal colony in the control plate, and DT is the average

diameter of the fungal colony in the test plate.

IC₅₀ Determination: Plot the percentage of inhibition against the concentration of 13-
hydroxylupanine and determine the IC₅₀ value (the concentration that causes 50%

inhibition of mycelial growth) using appropriate software.

Experimental Workflow: Antifungal Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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